N-tert-butyl-3,5-dimethylbenzohydrazide
Overview
Description
“N-tert-butyl-3,5-dimethylbenzohydrazide” is a carbohydrazide . It is a hydrazine in which the amino hydrogens have been replaced by tert-butyl, 3,5-dimethylbenzoyl groups . It is used widely against caterpillars as an insecticide .
Synthesis Analysis
The synthesis of “this compound” involves the conversion of the N’-benzoyl group of N-tert-butyl-N’-benzoyl-3,5-dimethylbenzohydrazide to a series of benzoheterocyclecarbonyl groups .Molecular Structure Analysis
The molecular structure of “this compound” has been established by single crystal X-ray diffraction and IR spectroscopy . Intermolecular hydrogen bonds in its crystal and solutions were also investigated .Chemical Reactions Analysis
The N’-benzoyl group of N-tert-butyl-N’-benzoyl-3,5-dimethylbenzohydrazide was converted to a series of benzoheterocyclecarbonyl groups . This was done to investigate the potential usefulness of superimposing a hydrazine insecticide on 20-hydroxyecdysone .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 220.31 . It is a powder with a melting point of 128-130°C . It is stored at room temperature .Mechanism of Action
Target of Action
N-tert-butyl-3,5-dimethylbenzohydrazide, also known as Tebufenozide, is primarily used as an insecticide to control Lepidoptera pests in fruits, vegetables, and other crops . Its primary target is the insect moulting hormone, ecdysone . Ecdysone plays a crucial role in the growth and development of insects by regulating the process of molting.
Mode of Action
Tebufenozide has a unique mode of action where it mimics the action of the insect moulting hormone, ecdysone . This mimicry tricks the insect into initiating a premature and lethal molt . Specifically, Lepidoptera larvae cease to feed within hours of exposure to Tebufenozide and then undergo a lethal, unsuccessful moult .
Biochemical Pathways
The main route of metabolism of Tebufenozide is oxidation of the benzylic carbons (A- or B-ring), resulting in a number of metabolites with various combinations of oxidation state at the three oxidized carbon centres . One metabolite is produced by oxidation of the non-benzylic, terminal carbon on the A-ring ethyl group .
Pharmacokinetics
Upon oral administration to rats, Tebufenozide is rapidly absorbed and excreted in urine and faeces . Most of the Tebufenozide excreted in the faeces was in the form of unabsorbed (parent) Tebufenozide . The absorbed Tebufenozide was extensively metabolized in rats . Tissue retention of Tebufenozide was low, suggesting that there is little or no bioaccumulation of Tebufenozide in the body .
Advantages and Limitations for Lab Experiments
N-tert-butyl-3,5-dimethylbenzohydrazide is a versatile compound that can be used in a variety of laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable under a wide range of conditions. Additionally, it is not toxic and does not interact with biological systems. The main limitation of this compound is that it can be difficult to purify, as it is prone to forming insoluble byproducts.
Future Directions
There are a number of potential future directions for the use of N-tert-butyl-3,5-dimethylbenzohydrazide. It could be used as a catalyst in the synthesis of other organic compounds, such as amino acids, peptides, and carbohydrates. Additionally, it could be used as a reducing agent in the synthesis of aryl halides, such as aryl bromides and aryl chlorides. It could also be used in the synthesis of heterocyclic compounds, such as pyridines and indoles. Finally, it could be used in the synthesis of pharmaceuticals, such as antibiotics and anti-inflammatory drugs.
Synthesis Methods
N-tert-butyl-3,5-dimethylbenzohydrazide is synthesized from the reaction of 3,5-dimethylbenzohydrazide (DMBH) and tert-butyl bromide. The reaction is performed in an organic solvent, such as dichloromethane, using a base, such as potassium carbonate, to facilitate the reaction. The reaction is typically carried out at room temperature, and the product is isolated by filtration.
Scientific Research Applications
N-tert-butyl-3,5-dimethylbenzohydrazide is used in a variety of scientific research applications. It is commonly used as a catalyst for the synthesis of organic compounds, such as amines, alcohols, and carboxylic acids. It is also used as a reagent for the synthesis of heterocyclic compounds, such as pyridines and indoles. Additionally, this compound is used as a reducing agent in the synthesis of aryl halides.
Safety and Hazards
“N-tert-butyl-3,5-dimethylbenzohydrazide” is associated with several safety hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-tert-butyl-3,5-dimethylbenzohydrazide can be achieved through the reaction of tert-butyl hydrazine with 3,5-dimethylbenzoyl chloride.", "Starting Materials": [ "tert-butyl hydrazine", "3,5-dimethylbenzoyl chloride" ], "Reaction": [ "Add tert-butyl hydrazine to a flask containing anhydrous ether and stir for 10 minutes.", "Slowly add 3,5-dimethylbenzoyl chloride to the flask while stirring continuously.", "Heat the reaction mixture to reflux for 2 hours.", "Allow the mixture to cool to room temperature and filter the precipitated product.", "Wash the product with cold ether and dry under vacuum to obtain N-tert-butyl-3,5-dimethylbenzohydrazide as a white solid." ] } | |
CAS RN |
162752-59-2 |
Molecular Formula |
C13H20N2O |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
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